2-Ethyl-5-(furan-2-yl(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[furan-2-yl-(3-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H22N4O2S/c1-3-13-18-17-21(19-13)16(22)15(24-17)14(12-7-5-9-23-12)20-8-4-6-11(2)10-20/h5,7,9,11,14,22H,3-4,6,8,10H2,1-2H3
• InChI Key: AEORYQAXPUGBGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CO3)N4CCCC(C4)C)O
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

“2-Ethyl-5-(furan-2-yl(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic compound. It contains several functional groups and rings, including a furan ring, a thiazole ring, and a triazole ring. The molecular formula of this compound is C17H22N4O2S, and its molecular weight is 346.45.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, its solubility would be affected by the polar and non-polar parts of the molecule, and its stability would be influenced by the presence of the various rings and functional groups.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research into the chemical properties and synthesis of thiazolo[3,2-b][1,2,4]triazole derivatives and related compounds, like those containing furan and piperidine moieties, highlights their significance in organic chemistry. These compounds exhibit interesting reactivities due to their heterocyclic structure, enabling the development of novel synthetic pathways for pharmaceuticals and organic materials. Studies have demonstrated various synthetic strategies to access these heterocycles, showcasing their versatility and potential for generating complex molecules with diverse biological activities (Koparır, Çetin, & Cansiz, 2005).

Antimicrobial and Antifungal Applications

Several studies have synthesized azole derivatives, including thiazolo[3,2-b][1,2,4]triazoles, and evaluated their antimicrobial and antifungal activities. These compounds have shown efficacy against a range of microorganisms, suggesting their potential as lead compounds for developing new antimicrobial agents. The structure-activity relationship analyses provide insights into designing more potent derivatives for treating infections (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Anticancer Research

The exploration of thiazolo[3,2-b][1,2,4]triazole-6-ones for anticancer properties has identified compounds with promising activity against various cancer cell lines. These studies emphasize the potential of thiazolo[3,2-b][1,2,4]triazole derivatives in oncology, highlighting their ability to inhibit cancer cell growth without significant toxicity to normal cells. The findings support further investigation into these compounds as therapeutic agents for cancer treatment (Holota, Komykhov, Sysak, Gzella, Cherkas, & Lesyk, 2021).